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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1262586

Flutriafol: A Global Fungicide Benchmark for
Crop Disease Management

A comprehensive analysis of the triazole fungicide Flutriafol demonstrates its robust and
widespread efficacy in controlling critical fungal diseases in key agricultural regions worldwide.
Extensive field trials have consistently shown its effectiveness against major pathogens such
as Asian soybean rust, wheat rusts, and coffee leaf rust, often performing comparably or
superiorly to other leading fungicides.

Flutriafol, a systemic fungicide belonging to the demethylation inhibitor (DMI) class of
triazoles, has been a cornerstone of disease management programs for decades.[1] Its high
systemicity allows for effective translocation within the plant, providing both curative and
preventative action against a broad spectrum of fungal pathogens.[2][3] This guide provides a
comparative analysis of Flutriafol's performance against other common fungicides across
different geographical locations, supported by experimental data and detailed methodologies.

Comparative Efficacy of Flutriafol

The following tables summarize the performance of Flutriafol in controlling key agricultural
diseases compared to other fungicides in various regions.

Soybean Rust (Phakopsora pachyrhizi)
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Asian soybean rust is a devastating disease that can cause significant yield losses.[4]
Flutriafol, often in combination with other active ingredients, has proven to be a valuable tool
for its management.

Table 1: Efficacy of Flutriafol and Comparators Against Asian Soybean Rust in Brazil

Active Application . .
. Disease Yield (
Treatment Ingredient(s Rate (g . Reference
. Severity (%) kgl/ha)
) a.i./ha)
Untreated
- - 69.0 - 78.9 2,160-2,890 [5]
Control
Flutriafol + 6 - 68 (control -~
) 225+ 125 0.6 L/ha ] Not specified [6]
Azoxystrobin efficacy)
N N Lower than Higher than
Tebuconazole  Not specified Not specified o o [7]
strobilurins strobilurins
Pyraclostrobi - - Higher than Lower than
Not specified Not specified ] ] [7]
n triazoles triazoles
Among the
Prothioconaz . N best N
Not specified Not specified ) Not specified [7]
ole performing
triazoles

Data from a meta-analysis of 71 uniform fungicide trials in Brazil from 2003-2007 and other
studies. Disease severity and yield are presented as ranges or comparative performance.

Table 2: Efficacy of Flutriafol and Comparators Against Soybean Rust in the Southeastern
United States
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Active Mean ] Mean 100-
. . Mean Yield (
Treatment Ingredient(s Disease kglha) seed Reference
a
) Severity (%) 2 Weight (g)
Untreated
- 60.2 3064 10.5 [8]
Control
) ] 24.4 (for all 3731 (for all 11.9 (for all
Flutriafol Flutriafol o o o [819]
fungicides) fungicides) fungicides)
Showed Showed Showed
better better better
Tebuconazole  Tebuconazole performance performance performance [8]
than than than
strobilurins strobilurins strobilurins
Pyraclostrobi Pyraclostrobi - B -
Not specified Not specified Not specified [8]

n

n

Data from a meta-analysis of 61 trials in the southern United States from 2004-2014. The

values for Flutriafol represent the overall mean for all fungicide treatments included in the

analysis.

Wheat Rusts (Puccinia spp.)

Wheat rusts, including stripe rust and stem rust, are major threats to wheat production globally.

Flutriafol is widely used for their control, often applied as a foliar spray or in-furrow at planting.

[10][11]

Table 3: Efficacy of Flutriafol and Comparators Against Wheat Rusts in Australia
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Application Disease . .
Treatment Yield Benefit Reference
Method Control (%)
) No significant
Flutriafol (400 In-furrow on o
N 30 (stem rust) benefit in this [12]
ml/ha) fertilizer )
trial
_ No significant
Flutriafol (800 In-furrow on -
- 51 (stem rust) benefit in this [12]
mi/ha) fertilizer )
trial
Prosaro® ) ] o
) Foliar spray Profitable in this
(Prothioconazole 42 (stem rust) ) [12]
(GS39) trial
+ Tebuconazole)
Highly effective
Epoxiconazole Foliar spray against stripe Not specified [13]

rust

Data from a field trial in Corack, Victoria, Australia. The trial experienced low overall disease

pressure.

Table 4: Efficacy of Various Fungicides Against Yellow Rust of Wheat in India
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Active Mean Mean .
. . . Mean Grain
Treatment Ingredient(s Disease Disease . Reference
. Yield (q/ha)
) Severity (%) Control (%)
Untreated -
- 48.39 - Not specified [14]
Control
Tebuconazole
Tebuconazole 1.84 99.64 32.10 [14]
25% EC
Azoxystrobin Azoxystrobin
20% + + . .
) ) Not specified Not specified 32.24 [14]
Difenconazol Difenconazol
e 12.5% SC e
Tebuconazole
50% + Tebuconazole
Trifloxystrobin ~ + 251 99.26 31.18 [14]
25% wiw Trifloxystrobin
75WG
Propiconazol Propiconazol
5.03 97.70 29.65 [14]

e 25% EC

e

Data from a two-year study evaluating foliar fungicide sprays for the management of yellow

rust.

Coffee Leaf Rust (Hemileia vastatrix)

Coffee leaf rust is a major disease in coffee-producing regions. Soil application of Flutriafol

has been shown to be an effective control strategy.

Table 5: Efficacy of Flutriafol and Comparators Against Coffee Leaf Rust in Brazil
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Application Disease .
Treatment Productivity Reference
Method Control
Untreated
Control
Flutriafol + ) o ) One of the best
) ) Soil application Effective
Imidacloprid treatments
Cyproconazole + ] o ] One of the best
) Soil application Effective
Thiamethoxam treatments
Triadimenol + ) o ) N
Soil application Effective Not specified

Imidacloprid

Data from a study evaluating soil-applied triazole fungicides for the control of coffee leaf rust in
Conilon coffee.

Experimental Protocols

The data presented in this guide are derived from rigorous scientific experiments. The following
sections detail the typical methodologies employed in these fungicide efficacy trials.

General Field Trial Design

Most fungicide efficacy trials follow a randomized complete block design with multiple
replications (typically 3 to 5) to ensure statistical validity.[7][15] Plots are of a standardized size,
and treatments are randomly assigned within each block. An untreated control is always
included for comparison.[16]

Fungicide Application

Fungicides are applied using calibrated equipment to ensure accurate and uniform coverage.
[7] Application timings are critical and are often based on specific crop growth stages (e.g.,
Feekes scale for wheat, R-stages for soybean) or disease prediction models.[2][17]

o Foliar Application: Applied as a spray to the plant canopy, typically using backpack sprayers
with constant pressure (CO2) for research plots.[18]
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« In-furrow Application: Applied directly into the seed furrow at planting, often coated on
granular fertilizer.[10][11][19]

o Seed Treatment: Applied to the seed before planting to provide early-season protection.[20]
[21]

Disease Assessment

Disease severity is visually assessed at multiple time points during the growing season.
Standardized disease rating scales are used to ensure consistency.

e Soybean Rust: The percentage of leaf area affected by the disease is estimated using
diagrammatic scales, such as the one proposed by Godoy et al. (2006).[18] The Area Under
the Disease Progress Curve (AUDPC) is often calculated to represent the cumulative
disease intensity over time.[18]

* Wheat Rusts: Disease severity is often assessed using the modified Cobb scale, which
quantifies the percentage of leaf or stem area covered by rust pustules.[22]

o Coffee Leaf Rust: Disease incidence (percentage of infected leaves) and severity are
evaluated on a regular basis.[23]

Data Analysis

Data on disease severity, yield, and other relevant parameters (e.g., 100-seed weight, test
weight) are subjected to statistical analysis, typically Analysis of Variance (ANOVA), to
determine significant differences between treatments.[14]

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for fungicide efficacy trials.
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Caption: Workflow for a typical foliar fungicide efficacy trial.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1262586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation

Fungicide Coating
onto Fertilizer

Calibration of
Application Equipment

Application

Planting & In-Furrow

Application

Evaluation

y

Early Season
Disease Assessment

l

Mid-to-Late Season
Disease Assessment

l

Yield Measurement

Click to download full resolution via product page

Caption: Workflow for an in-furrow fungicide application trial.
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Caption: Mode of action of Flutriafol (a DMI fungicide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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